Cas no 15328-32-2 (1-Cyanobenzotriazole)

• Product Name: 1-Cyanobenzotriazole
• CAS No: 15328-32-2
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD00134556
• CID: 120919
• PubChem ID: 854385
• Update Time: 2025-04-23

1-Cyanobenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole-1-carbonitrile
• 1-cyanobenzotriazole
• benzotriazole-1-carbonitrile
• 1H-BENZO[D][1,2,3]TRIAZOLE-1-CARBONITRILE
• 29GTR2N38B
• DTXSID10357577
• 1H-1,2,3-benzotriazole-1-carbonitrile
• Q27254419
• 15328-32-2
• UNII-29GTR2N38B
• SCHEMBL729766
• 1-Cyanobenzotriazole [MI]
• AB3057
• AKOS006272434
• AS-44682
• Z1198150978
• SY211545
• MFCD00134556
• CS-0155903
• InChI=1/C7H4N4/c8-5-11-7-4-2-1-3-6(7)9-10-11/h1-4
• LCZC2900
• EN300-297931
• 1-Cyanobenzotriazole

• MDL： MFCD00134556
• Inchi： 1S/C7H4N4/c8-5-11-7-4-2-1-3-6(7)9-10-11/h1-4H
• InChI Key： JPUHPGALPBINPO-UHFFFAOYSA-N
• SMILES： N1(C#N)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 144.04372
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 300.7±25.0 °C at 760 mmHg
• Flash Point: 135.6±23.2 °C
• PSA: 54.5
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Cyanobenzotriazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Cyanobenzotriazole

1H-Benzotriazole-1-carbonitrile: A Comprehensive Overview

The compound 1H-Benzotriazole-1-carbonitrile (CAS No. 15328-32-2) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as benzotriazole carbonitrile, has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic applications. Recent studies have highlighted its role in enhancing the performance of organic semiconductors and its potential as a building block in drug design.

Benzotriazole carbonitrile is characterized by a fused benzene ring system with a triazole moiety and a cyano group. The triazole ring, a five-membered heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The cyano group (-CN) attached to the triazole ring adds electron-withdrawing properties, which can influence the compound's electronic behavior. This combination makes benzotriazole carbonitrile an attractive candidate for applications requiring high thermal stability and strong electron-withdrawing capabilities.

Recent research has explored the use of benzotriazole carbonitrile in the development of advanced materials, particularly in the field of organic electronics. Studies have shown that incorporating this compound into polymer blends can significantly improve their electrical conductivity and mechanical properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that benzotriazole carbonitrile can act as an effective dopant in conjugated polymers, enhancing their charge transport properties without compromising their structural integrity.

In addition to its role in materials science, benzotriazole carbonitrile has shown promise in pharmaceutical research. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in drug delivery systems. A 2023 paper in *Journal of Medicinal Chemistry* highlighted the compound's ability to chelate transition metals, making it a viable candidate for designing targeted drug delivery systems with improved bioavailability.

The synthesis of benzotriazole carbonitrile typically involves multi-step reactions, often starting from benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 study reported the use of palladium-catalyzed cross-coupling reactions to synthesize benzotriazole carbonitrile with high yields and purity. These methods not only reduce production costs but also align with current trends toward sustainable chemical processes.

Another area of interest for benzotriazole carbonitrile is its application in corrosion inhibition. The compound's ability to form protective films on metal surfaces has been explored for use in industrial coatings. A 2023 article in *Corrosion Science* demonstrated that incorporating benzotriazole carbonitrile into epoxy coatings significantly reduced corrosion rates in harsh environmental conditions, making it a potential alternative to traditional corrosion inhibitors.

Furthermore, benzotriazole carbonitrile has been studied for its role in nonlinear optics. Its unique electronic structure allows for strong nonlinear optical responses, which are critical for applications such as optical communication and laser technology. A 2023 study published in *Optics Letters* reported that thin films of benzotriazole carbonitrile exhibited excellent second-harmonic generation properties, suggesting its potential for use in next-generation optical devices.

In summary, 1H-Benzotriazole-1-carbonitrile (CAS No. 15328-32-2) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool in materials science, pharmaceuticals, electronics, and corrosion protection. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in advancing technological innovations.